Cas no 2241875-82-9 ((2-(morpholino-d8)pyridin-4-yl)boronic acid)

• Product Name: (2-(morpholino-d8)pyridin-4-yl)boronic acid
• CAS No: 2241875-82-9
• MF: C₉H₁₃BN₂O₃
• MW: 216.071415662766
• CID: 5143630
• Update Time: 2025-05-20

(2-(morpholino-d8)pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(morpholino-d8)pyridin-4-yl)boronic acid

• Inchi： 1S/C9H13BN2O3/c13-10(14)8-1-2-11-9(7-8)12-3-5-15-6-4-12/h1-2,7,13-14H,3-6H2/i3D2,4D2,5D2,6D2
• InChI Key： RRYCUINOUZEQSU-SQUIKQQTSA-N
• SMILES： C1(N2C([2H])([2H])C([2H])([2H])OC([2H])([2H])C2([2H])[2H])=NC=CC(B(O)O)=C1

Additional information on (2-(morpholino-d8)pyridin-4-yl)boronic acid

Comprehensive Introduction to (2-(morpholino-d8)pyridin-4-yl)boronic acid (CAS No. 2241875-82-9)

In the rapidly evolving field of pharmaceutical and chemical research, (2-(morpholino-d8)pyridin-4-yl)boronic acid (CAS No. 2241875-82-9) has emerged as a compound of significant interest. This deuterated boronic acid derivative is widely utilized in drug discovery, medicinal chemistry, and bioconjugation applications. Its unique structural features, including the deuterated morpholine ring and boronic acid functional group, make it a versatile building block for synthesizing complex molecules.

The compound's CAS number, 2241875-82-9, is often searched by researchers seeking high-purity reagents for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. With the growing demand for isotope-labeled compounds in metabolic studies and proteomics, (2-(morpholino-d8)pyridin-4-yl)boronic acid has gained traction due to its enhanced stability and reduced metabolic degradation compared to non-deuterated analogs.

Recent advancements in cancer research and targeted therapy have further highlighted the importance of this compound. Its ability to serve as a proteolysis-targeting chimera (PROTAC) linker or a kinase inhibitor precursor has made it a hot topic in pharmaceutical development. Researchers are particularly interested in its potential to improve drug efficacy and bioavailability through deuterium incorporation, a strategy known as the deuterium effect.

From a synthetic chemistry perspective, the boronic acid moiety in (2-(morpholino-d8)pyridin-4-yl)boronic acid enables efficient C-C bond formation, making it invaluable for constructing heterocyclic scaffolds. The deuterated morpholine component enhances the compound's utility in isotope tracing and mass spectrometry applications, addressing key challenges in ADME studies (Absorption, Distribution, Metabolism, and Excretion).

Quality control and analytical characterization of 2241875-82-9 are critical for ensuring reproducibility in research. Advanced techniques such as NMR spectroscopy, HPLC-MS, and isotopic purity analysis are routinely employed to verify the compound's structural integrity and deuterium content. These analytical procedures align with the stringent requirements of Good Laboratory Practice (GLP) and ICH guidelines.

The growing interest in personalized medicine and precision oncology has further amplified the relevance of (2-(morpholino-d8)pyridin-4-yl)boronic acid. Its application in developing next-generation therapeutics and diagnostic probes positions it at the forefront of biomedical innovation. As research continues to uncover new applications, this compound is poised to play an increasingly vital role in addressing unmet medical needs.

In conclusion, (2-(morpholino-d8)pyridin-4-yl)boronic acid (CAS No. 2241875-82-9) represents a cutting-edge tool for modern chemical and pharmaceutical research. Its unique properties bridge multiple disciplines, from organic synthesis to drug development, making it an indispensable asset for scientists pushing the boundaries of life sciences and material innovation.